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Cat. No.: B072687

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecene, an alpha-olefin with the chemical formula C14H28, is a linear hydrocarbon
featuring a terminal double bond. This versatile molecule serves as a crucial building block in a
wide array of chemical syntheses, ranging from the production of polymers and surfactants to
its emergence as a compound of interest in biological and pharmaceutical research. Its well-
defined structure and reactivity make it an ideal substrate for catalytic processes and a
valuable component in the development of novel materials and potential therapeutic agents.
This technical guide provides a comprehensive overview of the chemical and physical
properties, key experimental protocols, and biological significance of 1-Tetradecene.

Chemical and Physical Properties

1-Tetradecene is a colorless liquid with a mild, pleasant odor.[1] It is characterized by its long
aliphatic chain and the presence of a reactive terminal double bond, which dictates its chemical
behavior. Key physical and chemical properties are summarized in the tables below.

General and Physical Properties
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Property Value Reference
Molecular Formula C14H28 [1]
Molecular Weight 196.37 g/mol [1]
Appearance Colorless liquid [1]
Odor Mild, pleasant [1]
Density 0.775 g/mL at 25 °C
Boiling Point 251 °C
Melting Point -13to-11°C
Flash Point 110 °C (230 °F) 2]
Autoignition Temperature 235 °C (455 °F) [3]
Vapor Pressure <0.10 kPa at 65 °C [2]
Vapor Density 6.8 (vs air)
Insoluble in water; Soluble in
Solubility hydrocarbon solvents, ethanol,  [1][2]
ether, and benzene.
Refractive Index 1.436 at 20 °C
Kinematic Viscosity 2.61cStat20°C [2]
Toxicological Data
Test Species Route Value Reference
LD50 Rat Oral > 5,000 mg/kg [2]
LD50 Rabbit Dermal > 2,020 mg/kg [2]
LC50 Rat Inhalation >5mg/L (4 h) [2]

Spectral Data
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Spectroscopy Data Highlights Reference

Shows characteristic peaks for
1H NMR terminal vinyl protons and the [1114]

long alkyl chain.

Displays distinct signals for the
sp? carbons of the double bond

13C NMR [11[5]
and the sp? carbons of the

alkyl chain.

The mass spectrum exhibits a
molecular ion peak and a

Mass Spectrometry (MS) ) ) [1][6]
fragmentation pattern typical of

a long-chain alkene.

The IR spectrum shows
characteristic absorption
Infrared (IR) Spectroscopy bands for C=C stretching and [1107]
=C-H bending of the terminal
alkene.

Experimental Protocols

The reactivity of the terminal double bond in 1-tetradecene makes it a valuable starting
material for a variety of chemical transformations. Below are detailed methodologies for key
experiments involving this alpha-olefin.

Ziegler-Natta Polymerization of 1-Tetradecene

This protocol describes the synthesis of poly(1-tetradecene), a polymer with potential
applications in materials science. The procedure utilizes a classic heterogeneous Ziegler-Natta
catalyst.

Materials:
o 1-Tetradecene (purified by passing through activated alumina)

 Titanium tetrachloride (TiCla)
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Triethylaluminium (Al(CzHs)3)
Anhydrous heptane (as solvent)
Methanol

Hydrochloric acid

Nitrogen gas (high purity)

Procedure:

Catalyst Preparation: In a nitrogen-purged Schlenk flask, suspend a catalytic amount of
magnesium chloride (MgClz) in anhydrous heptane. Add a solution of TiCls in heptane
dropwise with stirring. The mixture is aged at a controlled temperature (e.g., 65 °C) for a
specified period to form the solid catalyst component.

Polymerization: To a nitrogen-purged reactor equipped with a mechanical stirrer and
temperature control, add anhydrous heptane. Introduce a solution of the cocatalyst,
triethylaluminium, in heptane. Add the solid catalyst component prepared in the previous
step.

Heat the reactor to the desired polymerization temperature (e.g., 70 °C).
Inject the purified 1-tetradecene into the reactor.

Maintain the reaction under a positive pressure of nitrogen and with vigorous stirring for the
desired reaction time (e.g., 2-4 hours).

Termination and Work-up: Quench the polymerization by adding a mixture of methanol and
hydrochloric acid. This will deactivate the catalyst and precipitate the polymer.

Filter the polymer and wash it extensively with methanol to remove catalyst residues.

Dry the resulting poly(1-tetradecene) in a vacuum oven at a moderate temperature (e.g., 60
°C) until a constant weight is achieved.
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Synthesis of 2-Tetradecanone via Wacker-Tsuji
Oxidation

This protocol outlines the selective oxidation of the terminal alkene of 1-tetradecene to a
methyl ketone, 2-tetradecanone, using a palladium-based catalyst system.

Materials:

1-Tetradecene

» Palladium(ll) chloride (PdClI2)

o Copper(l) chloride (CuCl)

¢ N,N-Dimethylformamide (DMF)
o Water

» Oxygen or air

o Dichloromethane

¢ Magnesium sulfate (MgSOa)
Procedure:

« In a round-bottom flask equipped with a magnetic stirrer and an oxygen balloon, dissolve
PdClz and CuCl in a mixture of DMF and water.

e Add 1-tetradecene to the catalyst solution.

« Stir the reaction mixture vigorously under an oxygen atmosphere at room temperature. The
reaction progress can be monitored by thin-layer chromatography (TLC).

e Upon completion, quench the reaction by adding water.

o Extract the product with dichloromethane.
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o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous MgSOu, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography on silica gel to afford 2-tetradecanone.

Visualizations of Experimental Workflows
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Caption: Workflow for the Ziegler-Natta polymerization of 1-tetradecene.
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Multi-step Synthesis Involving a Johnson-Claisen
Rearrangement

The following diagram illustrates a plausible synthetic route towards (+)-nephrosterinic acid, a
natural product, utilizing 1-tetradecene as a precursor for the aliphatic side chain. This
workflow highlights a key Johnson-Claisen rearrangement.
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Caption: Synthetic pathway towards (+)-nephrosterinic acid from 1-tetradecene.

Biological Significance and Applications in Drug
Development

Recent studies have highlighted the potential biological activities of 1-tetradecene, making it a
molecule of interest for drug development professionals.

Antimicrobial and Anti-tuberculosis Activity

1-Tetradecene has been identified as a bioactive compound with antimicrobial properties. It
has shown inhibitory effects against various bacteria and fungi. Of particular significance is its
reported anti-tuberculosis activity. While the precise mechanism of action is still under
investigation, it is hypothesized that its lipophilic nature may facilitate disruption of the complex,
lipid-rich cell wall of Mycobacterium tuberculosis. This area of research is promising for the
development of new therapeutic strategies against drug-resistant strains of tuberculosis.

Role as a Solvent and Building Block in
Pharmaceuticals

Beyond its intrinsic biological activity, 1-tetradecene is utilized in the pharmaceutical industry
as a solvent for certain drug formulations, aiding in the solubility and bioavailability of active
pharmaceutical ingredients. Its chemical reactivity also makes it a valuable starting material for
the synthesis of more complex molecules with potential therapeutic applications.

Safety and Handling

1-Tetradecene is a combustible liquid and should be handled with appropriate safety
precautions.[2] It is an aspiration hazard; if swallowed, it can enter the lungs and cause severe
damage.[2] Repeated exposure may cause skin dryness or cracking.[8] It is recommended to
use personal protective equipment, including safety glasses, gloves, and a lab coat, when
handling this chemical. It should be stored in a cool, well-ventilated area away from strong
oxidizing agents.[2]

Conclusion
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1-Tetradecene is a versatile and valuable chemical with a broad range of applications, from
polymer science to pharmaceutical research. Its well-defined physical and chemical properties,
coupled with its diverse reactivity, make it a key substrate for numerous synthetic
transformations. The emerging evidence of its biological activity, particularly its anti-
tuberculosis potential, opens up new avenues for its investigation in the field of drug
development. This technical guide provides a solid foundation of data and experimental
protocols to aid researchers and scientists in their work with this important alpha-olefin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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